Cas no 910635-66-4 (Ethanone,1-(4,5,6,7-tetrahydro-5,5-dimethyl-3-propylbenzo[c]thien-1-yl)-)

Ethanone,1-(4,5,6,7-tetrahydro-5,5-dimethyl-3-propylbenzo[c]thien-1-yl)- structure
910635-66-4 structure
Product Name:Ethanone,1-(4,5,6,7-tetrahydro-5,5-dimethyl-3-propylbenzo[c]thien-1-yl)-
CAS No:910635-66-4
MF:C15H22OS
MW:250.399583339691
CID:1959042
PubChem ID:57508897
Update Time:2025-04-21

Ethanone,1-(4,5,6,7-tetrahydro-5,5-dimethyl-3-propylbenzo[c]thien-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(4,5,6,7-tetrahydro-5,5-dimethyl-3-propylbenzo[c]thien-1-yl)-
    • 1-(5,5-Dimethyl-3-propyl-4,5,6,7-tetrahydro-benzo[c]thiophen-1-yl)-ethanone
    • 910635-66-4
    • SCHEMBL1867640
    • DB-336796
    • Inchi: 1S/C15H22OS/c1-5-6-13-12-9-15(3,4)8-7-11(12)14(17-13)10(2)16/h5-9H2,1-4H3
    • InChI Key: NOXLMKPZSDCZJH-UHFFFAOYSA-N
    • SMILES: S1C(C(C)=O)=C2CCC(C)(C)CC2=C1CCC

Computed Properties

  • Exact Mass: 250.13913649Da
  • Monoisotopic Mass: 250.13913649Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 45.3Ų
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